Cas no 1303439-11-3 (Tert-Butyl (2,6-dibromo-3-nitropyridin-4-yl)carbamate)

• Product Name: Tert-Butyl (2,6-dibromo-3-nitropyridin-4-yl)carbamate
• CAS No: 1303439-11-3
• MF: C₁₀H₁₁Br₂N₃O₄
• MW: 397.020040750504
• MDL: MFCD29058592
• CID: 4815773
• Update Time: 2026-02-27

Tert-Butyl (2,6-dibromo-3-nitropyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2,6-dibromo-3-nitropyridin-4-yl)carbamate
• t-Butyl (2,6-dibromo-3-nitropyridin-4-yl)carbamate
• tert-butyl N-(2,6-dibromo-3-nitropyridin-4-yl)carbamate
• Tert-Butyl (2,6-dibromo-3-nitropyridin-4-yl)carbamate

• MDL： MFCD29058592
• Inchi： 1S/C10H11Br2N3O4/c1-10(2,3)19-9(16)13-5-4-6(11)14-8(12)7(5)15(17)18/h4H,1-3H3,(H,13,14,16)
• InChI Key： DNXNWBDRLDAFEX-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(N=1)Br)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 356
• XLogP3: 3.8
• Topological Polar Surface Area: 97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on Tert-Butyl (2,6-dibromo-3-nitropyridin-4-yl)carbamate

Tert-Butyl (2,6-dibromo-3-nitropyridin-4-yl)carbamate (CAS No. 1303439-11-3): An Overview of Its Structure, Synthesis, and Applications

Tert-Butyl (2,6-dibromo-3-nitropyridin-4-yl)carbamate (CAS No. 1303439-11-3) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a tert-butyl carbamate group attached to a 2,6-dibromo-3-nitropyridine ring. The combination of these functional groups imparts specific chemical and biological properties that make it an interesting target for both academic and industrial research.

The structure of Tert-Butyl (2,6-dibromo-3-nitropyridin-4-yl)carbamate is particularly noteworthy. The tert-butyl carbamate group is known for its ability to protect the amine functionality, making it useful in synthetic organic chemistry. The 2,6-dibromo substitution on the pyridine ring introduces significant steric and electronic effects, which can influence the compound's reactivity and stability. The presence of the nitro group further adds to the complexity of the molecule, providing additional opportunities for chemical transformations and biological interactions.

In terms of synthesis, Tert-Butyl (2,6-dibromo-3-nitropyridin-4-yl)carbamate can be prepared through a series of well-defined steps. One common approach involves the bromination of a pyridine derivative followed by nitration and subsequent protection of the amine group with tert-butyl carbamate. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have focused on optimizing these conditions to improve efficiency and reduce by-products.

The applications of Tert-Butyl (2,6-dibromo-3-nitropyridin-4-yl)carbamate are diverse and span multiple areas of research. In medicinal chemistry, this compound serves as an important intermediate in the synthesis of various bioactive molecules. Its unique structure makes it a valuable starting material for the development of novel drugs targeting specific biological pathways. For example, recent studies have explored its potential as a scaffold for designing inhibitors of key enzymes involved in cancer and inflammatory diseases.

In addition to its medicinal applications, Tert-Butyl (2,6-dibromo-3-nitropyridin-4-yl)carbamate has also been investigated for its use in materials science. The combination of bromine and nitro groups can impart unique electronic properties to materials derived from this compound. Researchers have explored its potential in the development of new organic semiconductors and photovoltaic materials, where its electronic structure can be fine-tuned to achieve desired performance characteristics.

The stability and reactivity of Tert-Butyl (2,6-dibromo-3-nitropyridin-4-yl)carbamate are important considerations in both synthetic and applied contexts. The tert-butyl carbamate group provides protection against nucleophilic attack on the amine functionality, enhancing the compound's stability under various reaction conditions. However, the presence of bromine and nitro groups can also make the molecule more susceptible to certain types of reactions, such as nucleophilic substitution and reduction reactions.

Recent research has shed light on the potential biological activities of Tert-Butyl (2,6-dibromo-3-nitropyridin-4-yl)carbamate. Studies have shown that this compound can exhibit significant inhibitory effects on specific enzymes involved in signal transduction pathways. For instance, it has been found to inhibit kinases such as PI3K and mTOR, which are key players in cancer cell proliferation and survival. These findings suggest that Tert-Butyl (2,6-dibromo-3-nitropyridin-4-yl)carbamate could serve as a lead compound for the development of novel anticancer agents.

Beyond its direct biological activity, Tert-Butyl (2,6-dibromo-3-nitropyridin-4-yl)carbamate has also been used as a tool compound in chemical biology studies. Its ability to modulate specific protein-protein interactions makes it a valuable probe for understanding complex biological processes at the molecular level. Researchers have utilized this compound to investigate signaling pathways involved in cell growth, differentiation, and apoptosis.

In conclusion, Tert-Butyl (2,6-dibromo-3-nitropyridin-4-y l)carbamate (CAS No. 1303439-11-3) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique structure provides a foundation for exploring new synthetic strategies and developing novel bioactive molecules. As research continues to advance in fields such as medicinal chemistry and materials science, the importance of this compound is likely to grow further.